Cas no 2260930-77-4 (Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate
• CAS No: 2260930-77-4
• MF: C₁₁H₂₀N₆O₂
• MW: 268.315501213074
• CID: 6168355
• PubChem ID: 137928747
• Update Time: 2025-07-22

Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate
• 2260930-77-4
• Z3446058231
• tert-butyl 3-(5-amino-1H-1,2,3,4-tetrazol-1-yl)piperidine-1-carboxylate
• EN300-6729310

• Inchi： 1S/C11H20N6O2/c1-11(2,3)19-10(18)16-6-4-5-8(7-16)17-9(12)13-14-15-17/h8H,4-7H2,1-3H3,(H2,12,13,15)
• InChI Key： UFTPCMAHYBQORY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N1C(N)=NN=N1)=O

Computed Properties

• Exact Mass: 268.16477390g/mol
• Monoisotopic Mass: 268.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99.2Ų

Additional information on Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate (CAS No. 2260930-77-4)

Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate (CAS No. 2260930-77-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of tetrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both aminotetrazole and piperidine moieties in its structure makes it a versatile intermediate for synthesizing novel therapeutic agents. Researchers are particularly interested in its potential role in developing central nervous system (CNS) drugs and antimicrobial agents, aligning with current trends in addressing global health challenges.

The compound's CAS number 2260930-77-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, a feature highly valued in peptide chemistry and medicinal chemistry. Recent studies highlight its utility in click chemistry reactions, where the 5-aminotetrazole group acts as a bioorthogonal handle for targeted drug delivery systems—a hot topic in nanomedicine and cancer therapy research.

From a structural perspective, the piperidine ring contributes to the compound's conformational rigidity, influencing its binding affinity to biological targets. This characteristic is critical for designing GPCR modulators and enzyme inhibitors, areas dominating recent literature searches on platforms like PubMed and Reaxys. The compound's logP value and hydrogen bond acceptors/donors also make it a candidate for Lipinski's Rule of Five compliance checks, a frequent query among computational chemists optimizing drug-like properties.

In the context of green chemistry trends, synthetic routes for Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate increasingly emphasize atom economy and reduced waste generation. Patent analyses reveal its incorporation into biodegradable polymers and catalysts, addressing sustainability concerns in material science. These applications resonate with search engine queries linking heterocyclic compounds to circular economy solutions.

Quality control protocols for this compound typically involve HPLC purity analysis and NMR spectroscopy, reflecting industry standards for high-purity intermediates. Its storage recommendations (e.g., inert atmosphere, low temperature) align with best practices for nitrogen-rich heterocycles, a subtopic frequently explored in chemical safety forums. Notably, the absence of reactive halogens or heavy metals in its structure simplifies regulatory compliance for global supply chains.

Emerging applications include its use as a building block for covalent organic frameworks (COFs)—a trending material class in gas storage and molecular separation technologies. This connects to rising Google search volumes for "advanced functional materials" and "porous polymers." The compound's thermal stability data, often requested in technical datasheets, further supports these cutting-edge applications.

For synthetic chemists, the compound's crystallization behavior and solubility profile in common organic solvents (DMF, DMSO) remain key discussion points in process chemistry forums. Recent methodological advances in flow chemistry have enabled more efficient large-scale production, addressing a common bottleneck in custom synthesis services for such specialized intermediates.

The structure-activity relationship (SAR) studies involving this compound often focus on modifications at the tetrazole N1-position or Boc deprotection, generating derivatives with tuned pharmacological properties. These investigations parallel growing interest in fragment-based drug design, as evidenced by conference proceedings and grant-funded research initiatives worldwide.

Analytical challenges associated with Tert-butyl 3-(5-aminotetrazol-1-yl)piperidine-1-carboxylate include developing robust LC-MS methods for trace impurity detection—a technical requirement frequently mentioned in analytical chemistry job postings. Its UV chromophore characteristics also make it suitable for high-throughput screening applications, linking to industry demands for automated synthesis platforms.

In summary, CAS No. 2260930-77-4 represents a multifaceted research tool bridging medicinal chemistry, materials science, and process optimization. Its evolving applications continue to inspire scientific inquiries across disciplines, making it a compound of enduring relevance in contemporary research landscapes.